6-(2-Iodophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C13H7IN4S2
• Molecular Weight: 410.3 g/mol
• IUPAC Name: 6-(2-iodophenyl)-3-thiophen-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H7IN4S2/c14-9-5-2-1-4-8(9)12-17-18-11(10-6-3-7-19-10)15-16-13(18)20-12/h1-7H
• InChI Key: SMXXVVGFTANTNP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NN3C(=NN=C3S2)C4=CC=CS4)I

Description

6-(2-Iodophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of triazolothiadiazoles and has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of 6-(2-Iodophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to inhibit bacterial growth by disrupting the bacterial cell wall and membrane. Additionally, it has been found to interact with metal ions, leading to changes in its fluorescent properties.
Biochemical and physiological effects:
The biochemical and physiological effects of 6-(2-Iodophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been studied in various in vitro and in vivo models. It has been found to exhibit low toxicity towards normal cells and tissues. Moreover, it has been reported to exhibit good bioavailability and pharmacokinetic properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(2-Iodophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential applications in various fields of scientific research, low toxicity towards normal cells and tissues, and good bioavailability and pharmacokinetic properties. However, its limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 6-(2-Iodophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include further studies on its mechanism of action, potential side effects, and optimization of its pharmacokinetic properties. Moreover, its potential applications in the field of optoelectronics and as a fluorescent probe for detecting metal ions need to be explored further. Additionally, its potential applications in drug delivery systems and as a therapeutic agent for various diseases need to be investigated.
In conclusion, 6-(2-Iodophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has shown potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in detail in this paper. Further research is needed to fully understand its potential applications and optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of 6-(2-Iodophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported using different methods. One of the methods involves the reaction of 2-(2-thienyl)acetonitrile with 2-iodobenzoic acid in the presence of triethylamine and potassium carbonate as a base. The reaction mixture is then heated under reflux conditions to obtain the desired product. Another method involves the reaction of 3-(2-thienyl)-1,2,4-thiadiazole with 2-iodobenzoic acid in the presence of copper powder and potassium carbonate as a base. The reaction mixture is then heated under reflux conditions to obtain the desired product.

Scientific Research Applications

6-(2-Iodophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various fields of scientific research. It has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been reported to exhibit antibacterial activity against various bacterial strains. Moreover, it has been found to have potential applications in the field of optoelectronics and as a fluorescent probe for detecting metal ions.